Cas no 1227268-97-4 (4-Chloro-6-isopropyl (1H)indazole)

• Product Name: 4-Chloro-6-isopropyl (1H)indazole
• CAS No: 1227268-97-4
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 4563788
• Update Time: 2025-05-20

4-Chloro-6-isopropyl (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-isopropyl (1H)indazole
• 1H-Indazole, 4-chloro-6-(1-methylethyl)-

• Inchi： 1S/C10H11ClN2/c1-6(2)7-3-9(11)8-5-12-13-10(8)4-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： DCOPLYVVFZSECE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC(C(C)C)=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Chloro-6-isopropyl (1H)indazole

Introduction to 4-Chloro-6-isopropyl (1H)indazole (CAS No: 1227268-97-4)

4-Chloro-6-isopropyl (1H)indazole, identified by its Chemical Abstracts Service (CAS) number 1227268-97-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and isopropyl substituents in its molecular framework imparts unique chemical properties, making it a valuable scaffold for drug discovery and development.

The indazole core is a fused bicyclic system consisting of a benzene ring and a pyrrole ring. This structural arrangement contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. The chloro substituent at the 4-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. On the other hand, the isopropyl group at the 6-position introduces steric hindrance and modulates electronic properties, influencing both the compound's reactivity and its pharmacokinetic profile.

In recent years, 4-Chloro-6-isopropyl (1H)indazole has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. The indazole scaffold is particularly noteworthy for its presence in several FDA-approved drugs, underscoring its significance in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Chloro-6-isopropyl (1H)indazole for biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have identified this compound as a lead candidate for further optimization. These computational approaches have accelerated the drug discovery process by predicting binding affinities and interactions with target proteins.

One notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-Chloro-6-isopropyl (1H)indazole as a precursor in the synthesis of novel indazole derivatives. These derivatives exhibited enhanced binding affinity to specific enzymes implicated in metabolic disorders. The study demonstrated that modifications at the 4- and 6-positions could significantly alter pharmacological properties, providing insights into structure-activity relationships (SAR) within the indazole series.

The synthesis of 4-Chloro-6-isopropyl (1H)indazole typically involves multi-step organic reactions, starting from commercially available precursors. The chlorination step at the 4-position is often achieved using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent alkylation with isopropyl halides or Grignard reagents completes the formation of the desired indazole derivative. Advances in synthetic methodologies have improved yield and purity, making large-scale production more feasible.

In vitro studies have revealed that 4-Chloro-6-isopropyl (1H)indazole possesses inhibitory activity against several target enzymes. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Such activity makes it a candidate for developing anticancer agents that target aberrant cell division pathways.

The pharmacokinetic profile of 4-Chloro-6-isopropyl (1H)indazole is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing dosing regimens and minimizing potential side effects in clinical settings.

Future research directions may explore derivatives of 4-Chloro-6-isopropyl (1H)indazole with improved solubility and bioavailability. Functional group modifications can enhance metabolic stability while maintaining or increasing biological activity. Additionally, exploring prodrug strategies could extend half-life and reduce dosing frequency.

The integration of artificial intelligence (AI) into drug discovery has opened new avenues for investigating compounds like 4-Chloro-6-isopropyl (1H)indazole. AI-driven platforms can predict optimal modifications based on vast datasets, streamlining the process of lead optimization. Machine learning models trained on experimental data can identify promising analogs with minimal experimental validation.

The versatility of 4-Chloro-6-isopropyl (1H)indazole as a chemical scaffold underscores its importance in medicinal chemistry. Its unique combination of structural features makes it a valuable building block for developing novel therapeutics across multiple therapeutic areas.